Cas no 2137720-29-5 (2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one)

• Product Name: 2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one
• CAS No: 2137720-29-5
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6239928
• PubChem ID: 165898911
• Update Time: 2025-06-09

2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137720-29-5
• 2,2-dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one
• EN300-744989
• 2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one

• Inchi： 1S/C14H18O2/c1-9-5-6-10-8-12(16-11(10)7-9)13(15)14(2,3)4/h5-7,12H,8H2,1-4H3
• InChI Key： GYQQDHQBQXEYMG-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2CC1C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one

Introduction to 2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one (CAS No. 2137720-29-5)

2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one, also known by its CAS number 2137720-29-5, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of 2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one make it a valuable candidate for various therapeutic and industrial uses.

The molecular structure of 2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one consists of a benzofuran core with additional methyl and dimethyl substituents. The presence of these functional groups imparts specific chemical properties that influence its reactivity and biological activity. The compound's stability and solubility characteristics are also important factors in its potential applications.

Recent studies have highlighted the potential of 2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar benzofuran scaffolds exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one could be a promising lead compound for the development of new drugs targeting inflammatory diseases.

In addition to its potential as a therapeutic agent, 2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one has been explored for its use in industrial applications. Its unique chemical structure makes it suitable for use as an intermediate in the synthesis of other complex molecules. For example, it can serve as a building block in the production of advanced materials and polymers with tailored properties.

The synthesis of 2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-yl)propan-1-one involves several well-established organic reactions. One common approach is the condensation of 6-methylbenzofuran with an appropriate ketone followed by further functionalization steps to introduce the desired substituents. The efficiency and yield of these reactions can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

The physical and chemical properties of 2,2-Dimethyl-1-(6-methyl-2,3-dihydro-1-benzofuran-2-y l)propan - 1 - one have been extensively characterized through various analytical techniques. Spectroscopic methods such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry) provide detailed insights into its molecular structure and purity. These data are crucial for ensuring the quality and consistency of the compound in both research and industrial settings.

Safety considerations are an essential aspect of working with any chemical compound. While 8 - one strong > is not classified as a hazardous material or controlled substance , it is important to handle it with appropriate precautions . Standard laboratory safety protocols should be followed , including the use of personal protective equipment (PPE) such as gloves , goggles , and lab coats . Additionally , proper storage conditions should be maintained to prevent degradation or contamination . p > < p > In conclusion ,< strong > 8 - one strong > represents a versatile compound with significant potential in both pharmaceutical research and industrial applications . Its unique structural features and favorable chemical properties make it an attractive candidate for further investigation . As research continues to uncover new uses for this compound , it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions . p > article > response >